Cas no 501-52-0 (3-Phenylpropionic acid)

• Product name: 3-Phenylpropionic acid
• CAS No: 501-52-0
• MF: C₉H₁₀O₂
• MW: 150.1745
• MDL: MFCD00002771
• CID: 37829
• PubChem ID: 107

3-Phenylpropionic acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenylpropanoic acid
• 3-Phenylpropionic acid (Hydrocinnamic acid)
• 3-Phenylpropionic acid
• 3-Phenylpropionate
• Benzenepropanoic acid
• beta-Phenylpropionic Acid
• Hydrocinnamic Acid
• HYDROCINNAMIC ACID(RG)
• Benzenepropionic acid
• Benzylacetic acid
• β-Phenylpropionic acid
• [ "3-Phenylpropanoic acid" ]
• Dihydrocinnamic acid
• Phenylpropanoic acid
• 3-Phenyl-propionic acid
• Phenylpropanoate
• 3-Phenyl propionic acid
• Phenylpropionic acid
• PHENYL PROPIONIC ACID
• FEMA No. 2889
• Hydrocinnamic acid, 99%
• 3-Phenyl-n-propionic acid
• .beta.-Phenylpropionic acid

• MDL： MFCD00002771
• Inchi： 1S/C9H10O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,10,11)
• InChI Key： XMIIGOLPHOKFCH-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O
• BRN： 0907515

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• XLogP3: 1.8
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Powder
• Density: 1.071 g/mL at 25 °C(lit.)
• Melting Point: 45-48 °C (lit.)
• Boiling Point: 280 °C(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Refractive Index: 1.5408 (estimate)
• Solubility: ethanol: soluble50mg/mL, clear, colorless to faintly yellow
• Water Partition Coefficient: Soluble in water
• PSA: 37.30000
• LogP: 1.70380
• Solubility: Slightly soluble in water, soluble in hot water, ethanol, benzene, chloroform, ether, glycerol, etc.
• Merck: 4784
• FEMA: 2889
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• pka: 4.66(at 25℃)

3-Phenylpropionic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25-S37/39-S26
• RTECS：DA8600000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S26;S37/39

3-Phenylpropionic acid Customs Data

• HS CODE：29163900
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters